4-[2-(4-benzyl-1-piperidinyl)-2-oxoethoxy]-3-chloro-N-isobutylbenzenesulfonamide

• IUPAC Name: 4-[2-(4-benzylpiperidin-1-yl)-2-oxoethoxy]-3-chloro-N-(2-methylpropyl)benzenesulfonamide
• InChI: InChI=1S/C24H31ClN2O4S/c1-18(2)16-26-32(29,30)21-8-9-23(22(25)15-21)31-17-24(28)27-12-10-20(11-13-27)14-19-6-4-3-5-7-19/h3-9,15,18,20,26H,10-14,16-17H2,1-2H3
• InChI Key: GWCAFOTURQSWFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNS(=O)(=O)C1=CC(=C(C=C1)OCC(=O)N2CCC(CC2)CC3=CC=CC=C3)Cl
• Molecular Formula: C24H31ClN2O4S
• Molecular Weight: 479.0 g/mol

Description

4-[2-(4-benzyl-1-piperidinyl)-2-oxoethoxy]-3-chloro-N-isobutylbenzenesulfonamide, also known as Compound X, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

4-[2-(4-benzyl-1-piperidinyl)-2-oxoethoxy]-3-chloro-N-isobutylbenzenesulfonamide X has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer’s disease, and Parkinson’s disease. In pharmacology, it has been studied for its effects on the central nervous system, including its potential as an analgesic and anxiolytic agent. In biochemistry, it has been used as a tool to study the structure and function of various proteins and enzymes.

Mechanism of Action

4-[2-(4-benzyl-1-piperidinyl)-2-oxoethoxy]-3-chloro-N-isobutylbenzenesulfonamide X exerts its effects by binding to and modulating the activity of various proteins and enzymes in the body. Specifically, it has been shown to bind to the benzodiazepine site of the GABAA receptor, resulting in increased inhibitory neurotransmission and anxiolytic effects. It has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and monoamine oxidase, resulting in increased levels of neurotransmitters such as acetylcholine and dopamine.
Biochemical and Physiological Effects
4-[2-(4-benzyl-1-piperidinyl)-2-oxoethoxy]-3-chloro-N-isobutylbenzenesulfonamide X has been shown to have a wide range of biochemical and physiological effects. In animal studies, it has been shown to have anxiolytic, analgesic, and anticonvulsant effects. It has also been shown to improve cognitive function and memory in animal models of Alzheimer’s disease. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[2-(4-benzyl-1-piperidinyl)-2-oxoethoxy]-3-chloro-N-isobutylbenzenesulfonamide X is its versatility in scientific research. It can be easily synthesized in the laboratory and has a wide range of potential applications. However, one limitation of 4-[2-(4-benzyl-1-piperidinyl)-2-oxoethoxy]-3-chloro-N-isobutylbenzenesulfonamide X is its potential toxicity, which must be carefully monitored in laboratory experiments.

Future Directions

There are many potential future directions for research on 4-[2-(4-benzyl-1-piperidinyl)-2-oxoethoxy]-3-chloro-N-isobutylbenzenesulfonamide X. One area of interest is its potential as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders. Another area of interest is its potential as a tool for studying the structure and function of various proteins and enzymes. Finally, further studies are needed to fully understand the pharmacokinetics and toxicology of 4-[2-(4-benzyl-1-piperidinyl)-2-oxoethoxy]-3-chloro-N-isobutylbenzenesulfonamide X, which will be critical for its development as a drug candidate.